Cas no 1762-69-2 (2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 1762-69-2
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• MDL: MFCD02816976
• CID: 1363186
• Update Time: 2025-06-12

2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone, 2-amino-5-ethyl-
• 1-imino-5-ethylthiazolidin-4-one
• 2-AMINO-5-ETHYL-1,3-THIAZOL-4(5H)-ONE
• 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one

• MDL： MFCD02816976
• Inchi： 1S/C5H8N2OS/c1-2-3-4(8)7-5(6)9-3/h3H,2H2,1H3,(H2,6,7,8)
• InChI Key： PSPSFWYKIZUQOO-UHFFFAOYSA-N
• SMILES： S1C(CC)C(=O)N=C1N

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 144.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 196-198 °C
• Boiling Point: 257.2±23.0 °C(Predicted)
• PSA: 55.45
• pka: 0.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one

Comprehensive Overview of 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one (CAS No. 1762-69-2): Properties, Applications, and Industry Insights

2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one, identified by its CAS number 1762-69-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazolone derivative features a unique molecular structure combining an amino group, ethyl substituent, and a dihydrothiazole ring, making it a versatile intermediate for synthetic applications. Its chemical formula C5H8N2OS and molecular weight of 144.19 g/mol position it as a critical building block in organic synthesis.

In recent years, the demand for bioactive heterocycles like 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one has surged due to their potential in drug discovery. Researchers highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with global trends targeting antibiotic resistance. The compound’s thiazole core is particularly valued for mimicking natural metabolites, a feature frequently explored in AI-driven molecular design platforms.

From an industrial perspective, CAS 1762-69-2 is synthesized through optimized cyclization reactions, often involving α-haloketones and thiourea derivatives. Manufacturers emphasize green chemistry protocols to reduce environmental impact—a response to growing ESG (Environmental, Social, Governance) compliance demands. Analytical techniques such as HPLC and NMR spectroscopy ensure high purity (>98%), meeting stringent standards for pharmaceutical intermediates.

The compound’s stability under moderate temperatures (up to 150°C) and solubility in polar solvents like DMSO or ethanol enhance its utility in formulation development. Recent patents disclose its incorporation into crop protection agents, leveraging its ability to disrupt fungal cell membranes—an area gaining traction amid climate-change-induced agricultural challenges.

Emerging studies also investigate 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one as a precursor for fluorescent probes, capitalizing on its electron-rich structure for bioimaging applications. This aligns with the booming diagnostics market, where small-molecule sensors are pivotal. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard laboratory safety practices are recommended.

Market analysts project steady growth for thiazolone-based compounds, driven by R&D investments in precision medicine and sustainable agriculture. Suppliers increasingly list CAS 1762-69-2 on B2B platforms, with metadata optimized for search terms like "thiazole derivatives supplier" or "bioactive heterocyclic compounds". Such strategies reflect the compound’s crossover appeal across life sciences and material chemistry sectors.

In summary, 2-amino-5-ethyl-4,5-dihydro-1,3-thiazol-4-one exemplifies the convergence of structural ingenuity and application diversity. Its trajectory mirrors broader shifts toward multifunctional intermediates, answering pressing needs in health, agriculture, and technology—all while adhering to evolving synthetic efficiency benchmarks.